N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-dimethylbenzamide

• IUPAC Name: N-[5-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C21H22N4O2S2/c1-12-7-13(2)9-17(8-12)22-18(26)11-28-21-25-24-20(29-21)23-19(27)16-6-5-14(3)15(4)10-16/h5-10H,11H2,1-4H3,(H,22,26)(H,23,24,27)
• InChI Key: VPIRQFXEEFDLJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC(=CC(=C3)C)C)C
• Molecular Formula: C21H22N4O2S2
• Molecular Weight: 426.6 g/mol

Description

The compound “N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3,4-dimethylbenzamide” is a complex organic molecule that contains several functional groups and structural features. It has a thiadiazole ring, which is a type of heterocycle, and also contains an amide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or experimental data, it’s difficult to provide a detailed analysis of its structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the amide group could participate in hydrolysis reactions, and the thiadiazole ring might undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure and the interactions between its atoms.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

This compound belongs to the class of heterocyclic molecules due to its thiadiazole ring. Researchers have explored its synthesis and cyclization pathways. . Understanding these synthetic routes is crucial for designing related compounds with potential applications.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through experimental studies. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide a detailed safety analysis.

Future Directions

The future research directions for this compound would likely involve further studies to determine its physical and chemical properties, its reactivity, and its potential uses. This could include studies to determine its mechanism of action in biological systems, or research to develop new synthetic methods for producing this compound.